Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)
136167-36-7 structure
Product Name:Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
CAS No:136167-36-7
MF:C10H11N3O2
MW:205.213241815567
CID:1244810
Update Time:2024-08-04
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
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- Inchi: 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
- InChI Key: WOHUTBWJOQEMHZ-UHFFFAOYSA-N
- SMILES: C(O)COC1=CC=C(N2C=NC=N2)C=C1
Computed Properties
- Exact Mass: 205.08523
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 418.9±51.0 °C(Predicted)
- PSA: 60.17
- pka: 14.18±0.10(Predicted)
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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